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Compound of Interest

Compound Name: Nitrourea

Cat. No.: B1361781 Get Quote

For researchers, scientists, and professionals in drug development, understanding the

environmental footprint of chemical compounds is an increasingly critical aspect of sustainable

science. This guide offers a comparative analysis of the environmental impact of nitrourea-

based compounds, contextualized with other nitrogen-containing alternatives. While nitrourea
and its derivatives have applications ranging from chemical synthesis to energetic materials, a

significant data gap exists in current literature regarding their specific ecotoxicological profiles.

This guide, therefore, synthesizes available data on nitrourea, its degradation products, and

analogous compounds to provide a comprehensive overview for informed decision-making and

to highlight areas for future research.

Physicochemical Properties and Environmental Fate
Nitrourea is a white crystalline solid soluble in water, ethanol, and acetone.[1][2] Its

environmental behavior is largely dictated by its propensity for hydrolysis, which is influenced

by pH and temperature.[1] The primary decomposition pathway involves fragmentation into

isocyanic acid and nitramide.[1] The nitramide intermediate is highly unstable and rapidly

decomposes further.[1] Under thermal stress, nitrourea decomposes to emit toxic nitrogen

oxide fumes.[1][3]

Table 1: Physicochemical Properties of Nitrourea and Related Compounds
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Property Nitrourea Urea
Ammonium
Nitrate

RDX
(Cyclotrimethy
lenetrinitramin
e)

Molecular

Formula
CH₃N₃O₃ CH₄N₂O H₄N₂O₃ C₃H₆N₆O₆

Molar Mass (

g/mol )
105.05 60.06 80.04 222.12

Appearance
White crystalline

solid

White crystalline

solid

White crystalline

solid

White crystalline

solid

Water Solubility Soluble[1] Highly soluble Highly soluble

Slightly soluble

(40.0 mg/L at

25°C)[4]

Primary Hazard
Powerful

explosive[1][2]
Low Oxidizer High explosive

Comparative Ecotoxicity
Direct quantitative ecotoxicity data for nitrourea is notably absent in publicly available

literature. However, insights can be gleaned from its degradation products and structurally

related compounds, such as other nitramine explosives and conventional nitrogen fertilizers.

Aquatic Toxicity
The primary concern for nitrogenous compounds in aquatic environments is their toxicity to fish,

invertebrates, and algae. While urea itself is considered non-toxic to aquatic organisms, its

breakdown products, ammonia, nitrite, and nitrate, can have significant impacts.[5] Nitrate, a

potential end-product of nitrogen compound degradation, can cause methemoglobinemia in

aquatic organisms, impairing oxygen transport.[6][7]

For comparison, the aquatic toxicity of other nitrogen-based energetic materials and fertilizers

is presented in Table 2. Nitramine explosives like RDX and HMX, which share the N-NO₂

functional group with nitrourea, have demonstrated toxicity to various aquatic species.[4]
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Table 2: Comparative Acute Aquatic Toxicity Data (LC50/EC50)

Compound Species Endpoint
Concentration
(mg/L)

Reference

Nitrate (as NO₃-

N)

Oncorhynchus

mykiss (Rainbow

Trout)

96-h LC50 >100 [8][9]

Daphnia magna

(Water Flea)
48-h EC50 >100 [8][9]

Ammonium

Nitrate

Artemia salina

(Brine Shrimp)
24-h LC50 110.7 [10]

Ammonium

Sulfate

Artemia salina

(Brine Shrimp)
24-h LC50 37.32 [10]

RDX

Pimephales

promelas

(Fathead

Minnow)

96-h LC50 5.5 - 13 [10]

Daphnia magna

(Water Flea)
48-h EC50 38 [10]

HMX

Pimephales

promelas

(Fathead

Minnow)

96-h LC50 2.1 - 4.7 [4]

Daphnia magna

(Water Flea)
48-h EC50 48 [10]

2,4-

Dinitroanisole

(DNAN)

Pseudokirchnerie

lla subcapitata

(Green Algae)

72-h EC50

(growth)
4.0 [11]

Vibrio fischeri

(Bacteria)

15-min EC50

(bioluminescenc

e)

60.3 [11]
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LC50: Lethal concentration for 50% of the test population. EC50: Effective concentration for

50% of the test population.

Soil Toxicity and Biodegradation
The fate of nitrourea in soil is expected to be governed by hydrolysis and microbial

degradation. While specific studies on nitrourea are lacking, research on methyleneureas

(urea-formaldehyde condensation products) shows that water-soluble variants are rapidly

metabolized to ammonium, which is then nitrified to nitrate.[12] The accumulation of ammonia

can be toxic to plant growth.[12]

In contrast, nitramine explosives like RDX and HMX are known to be persistent in the

environment, though biodegradation can occur under specific conditions.[13] The presence of

the nitro group generally makes compounds more resistant to oxidative degradation.[14]

Environmental Degradation and Toxicity Pathways
The following diagrams illustrate the known degradation pathway of nitrourea and the

established mechanism of nitrate toxicity in aquatic vertebrates.

Nitrourea
(CH₃N₃O₃)
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(H₂O)
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Nitramide
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Figure 1. Abiotic degradation pathway of Nitrourea via hydrolysis.
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Figure 2. Simplified signaling pathway of nitrate toxicity in aquatic vertebrates.

Experimental Protocols
To address the data gaps for nitrourea-based compounds, standardized experimental

protocols should be employed. The Organisation for Economic Co-operation and Development

(OECD) provides a comprehensive set of guidelines for testing chemicals.[15][16]

Aquatic Toxicity Testing
OECD 203: Fish, Acute Toxicity Test: This guideline details a method to determine the

concentration of a substance that is lethal to 50% (LC50) of a test fish species (e.g.,

Rainbow Trout, Zebrafish) over a 96-hour period.[16] The test involves exposing fish to a

range of concentrations of the test substance and observing mortality.

OECD 202: Daphnia sp. Acute Immobilisation Test: This test assesses the acute toxicity to

invertebrates, typically Daphnia magna. The endpoint is the EC50, the concentration at

which 50% of the daphnids are immobilized after 48 hours.

OECD 201: Alga, Growth Inhibition Test: This protocol evaluates the effect of a substance on

the growth of freshwater algae (e.g., Pseudokirchneriella subcapitata). The endpoint is the

EC50 for growth inhibition over 72 hours.

Biodegradation in Soil
OECD 307: Aerobic and Anaerobic Transformation in Soil: This guideline describes

laboratory methods to determine the rate and route of degradation of a chemical in aerobic

and anaerobic soils. The test substance, typically radiolabelled, is incubated with soil, and

the evolution of ¹⁴CO₂ (for aerobic tests) or the formation of transformation products is

measured over time.

Analytical Methods
High-Performance Liquid Chromatography (HPLC): HPLC is a suitable technique for the

analysis of nitrourea and its degradation products in environmental samples.[17][18][19] A

C-18 column with a methanol/water mobile phase and a UV detector can be used for

separation and quantification.[17][18][19]
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Gas Chromatography-Mass Spectrometry (GC-MS): This method is useful for identifying

volatile decomposition products of nitrourea.[18][19]

Conclusion and Future Directions
The environmental impact of nitrourea-based compounds is an area that requires significant

further investigation. While the compound is known to be hydrolytically unstable, the ecotoxicity

of its degradation products and the parent compound itself has not been adequately

characterized. Based on the data from related nitramine explosives, there is a potential for

environmental risk, particularly in aquatic ecosystems.

Future research should prioritize conducting standardized ecotoxicity and biodegradation tests

on nitrourea and its key derivatives (e.g., dinitrourea). This will enable a more direct and

quantitative comparison with other nitrogenous compounds, leading to a better understanding

of their environmental profiles and facilitating the development of greener and safer alternatives

in chemical research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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